1-(difluoromethyl)-3-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 1-(difluoromethyl)-3-(2,2,2-trifluoroethoxymethyl)pyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C7H6ClF5N2O3S/c8-19(16,17)5-1-15(6(9)10)14-4(5)2-18-3-7(11,12)13/h1,6H,2-3H2
• InChI Key: KRYMDZRZKLFZLU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1C(F)F)COCC(F)(F)F)S(=O)(=O)Cl
• Molecular Formula: C7H6ClF5N2O3S
• Molecular Weight: 328.64 g/mol

Description

This compound is a pyrazole derivative, which is a class of organic compounds containing a five-membered aromatic ring with three carbon atoms, two nitrogen atoms, and two double bonds. It also contains a sulfonyl chloride group, which is a functional group consisting of a sulfur atom bonded to two oxygen atoms and one chloride atom. The presence of difluoromethyl and trifluoroethoxy groups indicates that this compound contains fluorine atoms, which can greatly affect its chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the sulfonyl chloride group, and the addition of the difluoromethyl and trifluoroethoxy groups. The exact methods and conditions would depend on the specific reactants and catalysts used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole ring, the sulfonyl chloride group, and the difluoromethyl and trifluoroethoxy groups would all contribute to its overall structure.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. The sulfonyl chloride group is typically very reactive and could be involved in substitution reactions or act as a leaving group. The pyrazole ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could increase its stability and change its polarity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives are used as pharmaceuticals and their mechanism of action often involves interacting with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. The specific risks would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, its potential uses, and its safety profile.